3-methyl-6-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyridazine

• IUPAC Name: 3-methyl-6-[4-[4-(4-propan-2-ylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]pyridazine
• InChI: InChI=1S/C21H33N5O/c1-18(2)25-15-13-24(14-16-25)10-4-5-17-27-20-8-11-26(12-9-20)21-7-6-19(3)22-23-21/h6-7,18,20H,8-17H2,1-3H3
• InChI Key: GMPBYUBXXSFQDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCC(CC2)OCC#CCN3CCN(CC3)C(C)C
• Molecular Formula: C21H33N5O
• Molecular Weight: 371.5 g/mol

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Scientific Research Applications

Cytotoxicity and Anticancer Potential

In vitro studies have evaluated its cytotoxic activity against cancer cell lines (e.g., BT-474, HeLa, MCF-7, NCI-H460, and HaCaT). .

JAK2 Inhibition

The compound’s piperazinyl and pyridazinyl moieties may interact with Janus kinase 2 (JAK2). JAK2 inhibitors are relevant in myeloproliferative disorders therapy. .

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